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Compound of Interest

Compound Name: N7-(2-Hydroxyethyl)guanine-d4

Cat. No.: B13446133

This document provides crucial safety and logistical information for the handling and disposal
of N7-(2-Hydroxyethyl)guanine-d4, a labeled ethylene oxide-DNA adduct. The following
procedural guidance is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Profile:

Chemical Name: N7-(2-Hydroxyethyl)guanine-d4

Synonyms: 2-Amino-1,7-dihydro-7-(2-hydroxyethyl-d4)-6H-purin-6-one

Appearance: Pale Yellow Solid.[1]

Primary Application: A labeled ethylene oxide-DNA adduct for research purposes.[2]
Ethylene oxide is a known human carcinogen, and the formation of such DNA adducts is a
key event in its carcinogenic process.[2]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for N7-(2-Hydroxyethyl)guanine-d4 is not readily
available, the precautionary measures outlined below are derived from information on similar
chemical compounds and general best practices for handling potentially hazardous research
chemicals.

Potential Hazards:
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o Harmful if swallowed or inhaled.
e May cause skin and eye irritation.

e As a guanine analog and DNA adduct, it should be handled with care to avoid systemic
exposure.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling N7-(2-Hydroxyethyl)guanine-d4.

PPE Category Item Specification

Nitrile or latex gloves. Two
pairs of chemotherapy-grade
Hand Protection Chemical-resistant gloves gloves are recommended

when handling hazardous

drugs.[3]
) Safety glasses with side Must be worn at all times to
Eye Protection ]
shields or Goggles protect from splashes.

A disposable gown with long
Body Protection Laboratory coat sleeves and back closure is

recommended.[4]

A surgical mask should be
worn.[4] In cases of potential

Respiratory Protection Facemask or Respirator aerosol generation, use a
NIOSH-approved respirator
(e.g., N95).

Operational and Disposal Plans
Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area by covering surfaces with absorbent, disposable bench paper.
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e Receiving and Storage: Upon receipt, briefly centrifuge the vial to ensure the entire sample is
at the bottom.[1] Store the compound at 4°C, protected from light.[1]

» Weighing and Aliquoting: Conduct all weighing and preparation of solutions in a designated
area, preferably within a chemical fume hood or a biological safety cabinet, to minimize
inhalation exposure and prevent contamination.

e Dissolving: The compound is soluble in DMSO.[1] Exercise caution when handling DMSO as
it can facilitate the absorption of other chemicals through the skin.

o Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.
Remove and dispose of gloves and any contaminated disposable materials. Wash hands
thoroughly with soap and water.

Disposal Plan

All waste materials contaminated with N7-(2-Hydroxyethyl)guanine-d4 should be treated as
hazardous chemical waste.

o Solid Waste: Contaminated gloves, bench paper, and vials should be collected in a clearly
labeled, sealed container designated for chemical waste.

e Liquid Waste: Solutions containing N7-(2-Hydroxyethyl)guanine-d4 should be collected in a
labeled, sealed, and appropriate chemical waste container. Do not pour down the drain.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of N7-(2-
Hydroxyethyl)guanine-d4 in a laboratory setting.
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Caption: Workflow for Safe Handling of N7-(2-Hydroxyethyl)guanine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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